Cas no 2396-77-2 (2-Hexenoic acid, methyl ester)

• Product Name: 2-Hexenoic acid, methyl ester
• CAS No: 2396-77-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00048798
• CID: 42884
• Update Time: 2026-05-14

2-Hexenoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hexenoate
• Methyl hex-2-enoate
• 2-Hexenoic acid methyl
• 2-Hexenoic Acid Methyl Ester
• FEMA 2709
• hex-2-enoic acid methyl ester
• Hex-2-ensaeure-methylester
• METHYL T2 HEXENOATE
• METHYL TRANS-2-HEXENOATE
• 2-Hexenoic acid, methyl ester
• (2E)-2-Hexenoic Acid Methyl Ester
• Hexenoic acid, methyl ester
• Methyl beta-propylacrylate
• Methyl2-hexenoate
• FEMA No. 2709
• methyl hexaenoate
• Methyl-beta-propylacrylate
• KSC493S5L
• TRA0053256
• SY015809
• AK208773

• MDL： MFCD00048798
• Inchi： 1S/C7H12O2/c1-3-4-5-6-7(8)9-2/h5-6H,3-4H2,1-2H3
• InChI Key： GFUGBRNILVVWIE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.907
• Boiling Point: 149.3 °C at 760 mmHg
• Flash Point: 45.4℃
• Refractive Index: 1.427
• PSA: 26.30000
• LogP: 1.51570
• FEMA: 2709 | METHYL 2-HEXENOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Hexenoic acid, methyl ester

Exploring 2-Hexenoic Acid, Methyl Ester (CAS No. 2396-77-2): Properties, Applications, and Market Insights

2-Hexenoic acid, methyl ester (CAS No. 2396-77-2) is a versatile organic compound widely used in the fragrance, flavor, and specialty chemical industries. This ester derivative of 2-hexenoic acid is known for its fruity, green aroma, making it a popular choice for perfumery and food flavoring applications. With the increasing demand for natural-like aroma compounds, methyl 2-hexenoate has gained significant attention in recent years.

The chemical structure of 2-hexenoic acid, methyl ester features a six-carbon chain with a double bond at the second position, esterified with a methanol group. This configuration contributes to its unique olfactory properties, often described as a fresh, apple-like scent with herbal undertones. Researchers have identified this compound as a key component in the volatile profiles of several fruits, including apples, strawberries, and pineapples, which explains its widespread use in flavor formulations.

In the fragrance industry, methyl 2-hexenoate serves as an important building block for creating complex scent profiles. Its ability to blend well with other aroma chemicals makes it valuable for designing green fragrances, fruity perfumes, and fresh cosmetic formulations. Recent trends in clean beauty and natural-inspired scents have increased the demand for such versatile aroma chemicals that can provide authentic natural character while maintaining stability in formulations.

The synthesis of 2-hexenoic acid, methyl ester typically involves esterification of 2-hexenoic acid with methanol under controlled conditions. Advanced production methods now focus on improving yield and purity while reducing environmental impact, aligning with the growing emphasis on green chemistry principles in the chemical industry. Manufacturers are increasingly adopting catalytic processes that minimize waste and energy consumption.

Beyond its aromatic applications, methyl 2-hexenoate has shown potential in agricultural applications as a semiochemical. Studies suggest it may function as an insect attractant or repellent, opening possibilities for eco-friendly pest control solutions. This aligns with current market demands for sustainable agricultural chemicals that reduce environmental impact while maintaining efficacy.

The global market for 2-hexenoic acid, methyl ester has shown steady growth, particularly in regions with strong flavor and fragrance industries such as Europe, North America, and Asia. Market analysts attribute this growth to several factors: increasing consumer preference for natural-like flavors in food products, expansion of the personal care industry, and growing interest in bio-based chemicals. The compound's GRAS (Generally Recognized As Safe) status for certain food applications further supports its market potential.

Quality control of 2-hexenoic acid, methyl ester involves rigorous testing for purity, odor characteristics, and stability. Advanced analytical techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy ensure product consistency. The industry standard typically requires purity levels above 98% for most applications, with some specialty uses demanding even higher purity grades.

Storage and handling of methyl 2-hexenoate require standard chemical safety precautions. The compound should be kept in tightly sealed containers away from heat and oxidizing agents to maintain its quality and prevent degradation. Proper storage conditions help preserve both the chemical integrity and aromatic properties of this valuable ester compound.

Innovation in the application of 2-hexenoic acid, methyl ester continues to expand. Recent research explores its potential in novel delivery systems for fragrances, such as microencapsulation technologies that provide controlled release in various products. Additionally, its use in functional fragrances – those that provide benefits beyond simple scent – represents an exciting frontier in product development.

From a regulatory perspective, methyl 2-hexenoate is generally well-accepted in major markets when used according to established guidelines. The compound appears on various positive lists for fragrance ingredients and has been evaluated by organizations such as the International Fragrance Association (IFRA) and the Food and Drug Administration (FDA) for specific applications.

The future outlook for 2-hexenoic acid, methyl ester appears promising, with opportunities in emerging markets and new application areas. As consumer preferences continue to evolve toward more natural and sustainable products, the demand for versatile aroma chemicals like this ester is expected to grow. Ongoing research into its properties and potential applications will likely uncover additional uses for this interesting compound.

For researchers and industry professionals seeking detailed technical information about CAS 2396-77-2, numerous studies have investigated its physical properties, including boiling point (approximately 170-175°C), density (about 0.91 g/cm³), and refractive index. These parameters are crucial for formulation scientists working with this material in various applications.

In conclusion, 2-hexenoic acid, methyl ester represents an important specialty chemical with diverse applications across multiple industries. Its unique sensory properties, combined with favorable regulatory status and growing market demand, position it as a valuable ingredient in fragrance and flavor creation. As innovation in green chemistry and sustainable product development continues, this compound will likely play an increasingly significant role in the chemical industry's future.